![molecular formula C8H9N3O4 B6244738 methyl 3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-7-carboxylate CAS No. 2408969-99-1](/img/no-structure.png)
methyl 3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-7-carboxylate
Overview
Description
Methyl 3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-7-carboxylate, also known as MDPTC, is a compound with a wide range of applications in the scientific research field. It is an organic compound with a unique molecular structure and is synthesized using a specific method. MDPTC has been studied extensively for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Mechanism of Action
Methyl 3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-7-carboxylate has been studied extensively for its mechanism of action. It has been found to act as a potent inhibitor of aldose reductase, an enzyme that plays a role in the development of diabetes. The mechanism of action of this compound involves the inhibition of the enzyme, which results in the reduction of the amount of glucose available for conversion to sorbitol. This in turn leads to reduced levels of sorbitol in the body, which is beneficial for the management of diabetes.
Biochemical and Physiological Effects
This compound has been studied extensively for its biochemical and physiological effects. It has been found to have anti-diabetic and anti-inflammatory effects. It has been shown to reduce the levels of glucose in the blood and improve insulin sensitivity. In addition, it has been found to reduce the levels of pro-inflammatory cytokines and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
Methyl 3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-7-carboxylate has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize, making it a cost-effective option for researchers. In addition, it is a potent inhibitor of aldose reductase, making it an effective tool for studying the enzyme and its role in diabetes. However, it is important to note that this compound is toxic and should be handled with caution in the laboratory.
Future Directions
The potential future directions for methyl 3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-7-carboxylate research include further exploration of its biochemical and physiological effects, as well as its potential applications in the treatment of diabetes and other diseases. In addition, further research could be conducted on its potential use as a catalyst for the synthesis of other organic compounds. Finally, further research could be conducted on its potential use as an inhibitor of enzymes involved in the development of cancer.
Synthesis Methods
Methyl 3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-7-carboxylate can be synthesized using a three-step method. First, 4-methyl-3-nitropyridine-2-carboxylic acid is reacted with 3-amino-4-methyl-4H-pyran in the presence of hydrochloric acid to form 4-methyl-3-nitropyridine-2-carboxylic acid hydrochloride. Second, the hydrochloride is reacted with 3-amino-4-methyl-4H-pyran in the presence of sodium bicarbonate to form 4-methyl-3-nitropyridine-2-carboxylic acid. Finally, the acid is reacted with 3-amino-4-methyl-4H-pyran in the presence of sodium bicarbonate to form this compound.
Scientific Research Applications
Methyl 3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-7-carboxylate has been studied extensively for its potential applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, including 2-pyridyl-1,3-diketones and 2-pyridyl-1,2-diketones. It has also been used as an inhibitor of aldose reductase, an enzyme that plays a role in the development of diabetes. In addition, it has been used as a catalyst for the synthesis of various organic compounds, including 4-amino-2-methylbenzene-1,3-dicarboxylic acid and 1,3-dihydro-2H-pyrrolo[3,4-c]pyridine-3-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-7-carboxylate involves the condensation of 2-amino-4,5-dicyano-1,3-thiazole with ethyl acetoacetate followed by cyclization and esterification.", "Starting Materials": [ "2-amino-4,5-dicyano-1,3-thiazole", "ethyl acetoacetate", "sodium ethoxide", "methyl iodide", "acetic anhydride", "pyridine", "sodium bicarbonate", "chloroform" ], "Reaction": [ "Step 1: Dissolve 2-amino-4,5-dicyano-1,3-thiazole in ethanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl acetoacetate to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Add methyl iodide to the reaction mixture and stir for 2 hours at room temperature.", "Step 4: Add acetic anhydride and pyridine to the reaction mixture and stir for 2 hours at room temperature.", "Step 5: Add sodium bicarbonate to the reaction mixture and extract with chloroform.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 7: Purify the crude product by column chromatography to obtain methyl 3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-7-carboxylate as a white solid." ] } | |
CAS RN |
2408969-99-1 |
Molecular Formula |
C8H9N3O4 |
Molecular Weight |
211.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
